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Compound of Interest

Compound Name: 1,1-Diphenylethane

Cat. No.: B1196317

Essential Safety and Handling Guide for 1,1-
Diphenylethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 1,1-Diphenylethane,
including operational procedures and disposal plans. Adherence to these guidelines is
essential for ensuring laboratory safety.

Chemical Properties and Hazards

1,1-Diphenylethane is an organic compound that is a colorless liquid at room temperature.[1]
It is characterized by two phenyl groups attached to a central ethane backbone.[1] While stable
under normal conditions, it is classified with several hazards.[1][2]
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Property Value

Molecular Formula CiaH14

Molecular Weight 182.26 g/mol [2][3]

Boiling Point 272.6 £ 0.0 °C at 760 mmHg[3]
Melting Point -18°C[3][4]

Flash Point 109.6 + 9.7 °C[3]

Density 1.0 £ 0.1 g/cm3[3]

Vapor Pressure 0.0 £ 0.3 mmHg at 25°CJ[3]

Solubilit Low solubility in water, more soluble in organic
olubility
solvents[1]

Hazard Classification (GHS):[2][5]

Acute Toxicity (Inhalation): Harmful if inhaled.[2][5]

Skin Irritation: Causes skin irritation.[2][5]

Skin Sensitization: May cause an allergic skin reaction.[5][6]

Aspiration Hazard: May be fatal if swallowed and enters airways.[2][5]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects.[2][5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure when
handling 1,1-Diphenylethane.[7]
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Body Part Recommended PPE Rationale
) Protects against splashes and
Chemical splash goggles and ] )
Eyes/Face airborne particles that can

a face shield.[5]

cause serious eye irritation.[5]

Skin (Hands)

Chemically resistant gloves

(e.g., Neoprene,

Nitrile/butadiene rubber, PVC).

[5]

Prevents skin contact which
can cause irritation and allergic
reactions.[5] Gloves should be

inspected before use.

Skin (Body)

Chemically impervious apron
over a lab coat and full

coverage clothing.[5]

Minimizes bodily exposure to

accidental spills.[5]

Respiratory

A NIOSH-approved full-
facepiece airline respirator in
positive pressure mode,
especially where ventilation is

inadequate.[5]

Protects against inhalation of
harmful mists or vapors.[5]
Handling should occur in a

chemical fume hood.[8]

Operational Plan: Handling and Storage

A systematic approach is essential for safely handling and storing 1,1-Diphenylethane.

Workflow for Handling 1,1-Diphenylethane
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Safe Handling Workflow for 1,1-Diphenylethane
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Perform Experiment

Cleanup & Disposal
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Caption: Workflow for handling 1,1-Diphenylethane.
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Handling Procedures:

Ventilation: Always handle 1,1-Diphenylethane in a well-ventilated area or a chemical fume
hood to control airborne levels.[5][8]

¢ Avoid Contact: Avoid contact with skin, eyes, and clothing.[5] Do not breathe mist or vapors.

[5]

e Hygiene: Wash hands and other exposed areas with mild soap and water before eating,
drinking, or smoking, and when leaving work.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
[8] Use non-sparking tools.[9]

Storage:

» Store in a cool, well-ventilated place.[5]

o Keep the container tightly closed.[5][8]

o Store away from strong oxidizing agents, as they may ignite the material.[5]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation

Procedure

Evacuate the area and eliminate all ignition

sources.[8] Absorb the spill with inert, non-

Spill combustible material like sand or dry earth and
transfer it to a suitable container for disposal.[8]
Use non-sparking tools for collection.[8]
Remove the person to fresh air.[5] If breathing is

Inhalation difficult, administer oxygen.[9] If not breathing,

give artificial respiration.[9] Seek immediate

medical attention.[5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[5] Remove contaminated
clothing and wash it before reuse. If skin
irritation or a rash occurs, seek medical

attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do.[10] Continue rinsing and get immediate

medical attention.[5]

Do NOT induce vomiting.[5] Rinse the mouth

thoroughly and immediately call a poison center

Ingestion ) )
or doctor.[5] This substance may be fatal if
swallowed and enters the airways.[2][5]
Use carbon dioxide or dry powder for small fires.
[5][8] For large fires, use water spray or fog.[8]
Fire Water or foam may cause frothing.[5]

Firefighters should wear self-contained

breathing apparatus and full protective gear.[6]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Disposal Workflow

Disposal Workflow for 1,1-Diphenylethane
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Temporzav ry Storage
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'
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National Regulations
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Caption: Disposal workflow for 1,1-Diphenylethane.

Disposal Guidelines:
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e Regulations: All waste materials must be disposed of in accordance with local, regional, and
national regulations.[10]

o Containers: Leave chemicals in their original containers. Do not mix with other waste. Handle
uncleaned containers as you would the product itself.

o Professional Disposal: Entrust the disposal of 1,1-Diphenylethane and its containers to a
licensed waste disposal company.[11]

» Environmental Protection: Avoid releasing the chemical into the environment.[5] Obtain
consent from pollution control authorities before discharging to wastewater treatment plants.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,1-
Diphenylethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196317#personal-protective-equipment-for-
handling-1-1-diphenylethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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